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Compound of Interest

Compound Name: N-Boc-N-bis(PEG3-azide)

Cat. No.: B609470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-N-bis(PEG3-azide) is a heterobifunctional, branched polyethylene glycol (PEG) linker

that has emerged as a critical tool in the fields of bioconjugation, drug delivery, and proteomics.

Its unique architecture, featuring a Boc-protected amine and two terminal azide functionalities,

allows for the precise and efficient construction of complex biomolecular conjugates. The PEG

spacers enhance solubility and biocompatibility, making it an ideal component for applications

such as the development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs). This guide provides a comprehensive overview of its chemical

properties, a plausible synthetic protocol, and detailed methodologies for its application in click

chemistry.

Core Chemical Properties
The key chemical and physical properties of N-Boc-N-bis(PEG3-azide) are summarized in the

table below, providing a quick reference for researchers.
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Property Value Reference

Chemical Formula C21H41N7O8 [1]

Molecular Weight 519.6 g/mol [1]

CAS Number 1258939-38-6 [1][2]

Appearance Solid [3]

Purity Typically >95% [2]

Solubility

Soluble in water, DMSO, DMF,

and other common organic

solvents. The PEG chains

enhance aqueous solubility.

[2][4]

Storage

Recommended storage at

-20°C in a dry, dark

environment to ensure stability.

Synthesis and Characterization
While specific proprietary synthesis methods may vary between suppliers, a plausible and

common synthetic route for N-Boc-N-bis(PEG3-azide) can be conceptualized based on

established organic chemistry principles for PEGylation and functional group transformations.

Plausible Synthetic Pathway
The synthesis of N-Boc-N-bis(PEG3-azide) likely involves a multi-step process starting from a

central amine-containing scaffold. A potential synthetic workflow is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://labinsights.nl/en/article/introduction-of-polyethylene-glycol-peg
https://www.creative-biolabs.com/adc/n-boc-n-bis-peg1-azide-4995.htm
https://labinsights.nl/en/article/introduction-of-polyethylene-glycol-peg
https://labinsights.nl/en/article/introduction-of-polyethylene-glycol-peg
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390148/
https://www.benchchem.com/product/b609470?utm_src=pdf-body
https://www.benchchem.com/product/b609470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Boc Protection

Step 2: PEGylation

Step 3: Azidation

Starting Amine Scaffold

Boc-Protected Amine

Base

Di-tert-butyl dicarbonate (Boc)2O

Boc-Protected Amine

Boc-N-bis(PEG3-OH)

Base (e.g., NaH)

2x Tosyl-PEG3-OH or Mesyl-PEG3-OH

Boc-N-bis(PEG3-OH)

N-Boc-N-bis(PEG3-azide)

Activation (e.g., MsCl, TsCl), then NaN3

Azide Source (e.g., NaN3)
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Step 1: Deprotection (Optional)

Step 2: Click Chemistry Conjugation

N-Boc-N-bis(PEG3-azide)

N-H-bis(PEG3-azide)

Acidic Conditions (e.g., TFA)

N-H-bis(PEG3-azide) or N-Boc-N-bis(PEG3-azide)

Bis-conjugated Product

2x Alkyne-modified Molecule

Cu(I) catalyst or Strain-promoted

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Boc-N-bis(PEG3-
azide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609470#n-boc-n-bis-peg3-azide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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